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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249

An In-depth Technical Guide to CAY10580: A Potent and Selective Prostaglandin E2 Analog

CAY10580 is a synthetic analog of prostaglandin E2 (PGEZ2) that acts as a potent and selective
agonist for the prostaglandin E receptor 4 (EP4).[1][2] This technical guide provides a
comprehensive overview of CAY10580, including its chemical properties, mechanism of action,
biological effects, and relevant experimental protocols for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

CAY10580, also known as 2-(3-hydroxyoctyl)-5-oxo-1-pyrrolidineheptanoic acid, is an 8-aza-9-
0x0-15-hydroxy saturated analog of PGE2.[1][3] Its chemical structure and properties are
summarized in the table below.
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Property Value Reference
CAS Number 64054-40-6 [1]
Molecular Formula C19H35N0O4 [1]
Molecular Weight 341.5 g/mol [1]

Purity >96% [11[4]
Formulation A solution in ethanol [1][4]
Storage -20°C [4]

Stability >2 years at -20°C [4]

DMSO: ~10 mg/mL, Dimethyl
Solubility formamide: ~10 mg/mL, PBS [4]
(pH 7.2): ~2.5 mg/mL

Mechanism of Action and Signaling Pathway

CAY10580 exerts its biological effects through the selective activation of the EP4 receptor, a
Gs protein-coupled receptor (GPCR).[1][2] Upon binding of CAY10580, the EP4 receptor
undergoes a conformational change, leading to the activation of adenylyl cyclase. This enzyme
then catalyzes the conversion of ATP to cyclic adenosine monophosphate (cCAMP), a key
second messenger. The elevation of intracellular cAMP levels activates protein kinase A (PKA),
which in turn phosphorylates various downstream targets, leading to diverse cellular
responses.
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Figure 1: CAY10580-induced EP4 receptor signaling pathway.

Receptor Binding Affinity

CAY10580 exhibits high selectivity for the EP4 receptor over other prostanoid receptors. The

binding affinities (Ki) are summarized below.

Receptor Ki (nM) Reference
EP4 35 [1]12]

EP1 3,000 [1]

EP2 2,000 [1]

EP3 >3,000 [1]

Biological Activities and Quantitative Data

Stimulation of cAMP Formation

As a direct consequence of EP4 receptor activation, CAY10580 stimulates the production of
CcAMP. In excised mouse ovaries, CAY10580 has been shown to increase CAMP formation.[1]

Anti-Hypercholesterolemic Effects

In vivo studies have demonstrated the potential of CAY10580 in managing

hypercholesterolemia.

Animal Model Treatment Duration Key Findings Reference
Prevented diet-
induced
200 po/kg
) ] hypercholesterol
High-fat diet-fed CAY10580, ] )
} ] ] Daily for 3 weeks  emia, enhanced [5]
mice intraperitoneal _ .
o bile acid
injection

synthesis and

fecal excretion.
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Anti-Inflammatory Properties

CAY10580 has been shown to possess anti-inflammatory effects by attenuating the production

of pro-inflammatory chemokines.

System Treatment Effect Reference
Attenuated
lipopolysaccharide
Mouse adipose tissue (LPS)-induced mRNA
CAY10580 . [6]
explants and protein

expression of

chemokines.

Experimental Protocols
cAMP Formation Assay

This protocol provides a general workflow for measuring CAY10580-induced cAMP production

in a cell-based assay.
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Figure 2: General workflow for a cAMP formation assay.

Detailed Methodology:
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e Cell Culture: Culture cells endogenously or recombinantly expressing the EP4 receptor (e.g.,
HEK293-EP4 cells) in appropriate growth medium.

o Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them
to adhere overnight.

o Cell Starvation: The following day, replace the growth medium with a serum-free medium
and incubate for a period to reduce basal cCAMP levels.

e Compound Treatment: Prepare serial dilutions of CAY10580 in a stimulation buffer
containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. Add the
diluted CAY10580 to the respective wells.

 Incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow for
cAMP production.

e Cell Lysis and cAMP Measurement: Lyse the cells using the lysis buffer provided with a
commercially available cAMP assay kit (e.g., HTRF®, LANCE®, or ELISA-based Kkits).

o Data Analysis: Measure the signal according to the kit manufacturer's instructions and
calculate the concentration of cAMP produced. Plot a dose-response curve and determine
the EC50 value for CAY10580.

In Vivo Hypercholesterolemia Study

This protocol outlines a general procedure for evaluating the anti-hypercholesterolemic effects
of CAY10580 in a mouse model.

Detailed Methodology:

o Animal Model: Use a suitable mouse model for diet-induced hypercholesterolemia, such as
C57BL/6J mice.

o Acclimatization and Diet: Acclimatize the mice for at least one week, providing standard
chow and water ad libitum. Following acclimatization, switch the diet to a high-fat diet to
induce hypercholesterolemia.
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e Grouping and Treatment: Randomly assign the mice to different treatment groups: a vehicle
control group and a CAY10580 treatment group.

o Drug Administration: Administer CAY10580 or the vehicle control via the desired route (e.qg.,
intraperitoneal injection) at a specified dose (e.g., 200 pg/kg) and frequency (e.g., daily) for
the duration of the study (e.g., 3 weeks).

o Sample Collection: At the end of the treatment period, collect blood samples for lipid analysis
and fecal samples for bile acid analysis.

o Biochemical Analysis: Measure plasma levels of total cholesterol, LDL-cholesterol, HDL-
cholesterol, and triglycerides using standard enzymatic assays. Quantify fecal bile acid
excretion using appropriate methods such as gas chromatography-mass spectrometry (GC-
MS).

o Data Analysis: Analyze the data using appropriate statistical methods (e.qg., t-test or ANOVA)
to determine the significance of the differences between the treatment and control groups.

Conclusion

CAY10580 is a valuable research tool for investigating the physiological and pathophysiological
roles of the EP4 receptor. Its high potency and selectivity make it a suitable candidate for
studying the therapeutic potential of targeting the EP4 signaling pathway in various diseases,
including hypercholesterolemia and inflammatory conditions. This guide provides essential
technical information to aid researchers in designing and conducting experiments with
CAY10580.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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